Cas no 1020182-12-0 ((5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone)

1020182-12-0 structure
Product name:(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone
CAS No:1020182-12-0
MF:C13H7BrClIO
MW:421.455554246902
CID:2133083
(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone Chemical and Physical Properties
Names and Identifiers
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- (5-bromo-2-chlorophenyl)(4-iodophenyl)Methanone
- (5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone
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- Inchi: 1S/C13H7BrClIO/c14-9-3-6-12(15)11(7-9)13(17)8-1-4-10(16)5-2-8/h1-7H
- InChI Key: LLBFZOSRFNAQGM-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(C1C(=CC=C(C=1)Br)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Topological Polar Surface Area: 17.1
(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone Related Literature
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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